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Compound of Interest

Compound Name: Retronecic acid lactone

Cat. No.: B15477371

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Retronecic acid lactone is readily
available. This document has been compiled using safety information for structurally related
compounds, specifically pyrrolizidine alkaloids and other hazardous lactones. Retronecic acid
is a known pyrrolizidine alkaloid, a class of compounds recognized for their potential
hepatotoxicity (liver damage)[1][2]. Therefore, Retronecic acid lactone should be handled with
extreme caution as a potentially toxic substance. These protocols are intended as a guide and
should be supplemented by a thorough risk assessment conducted by qualified personnel
before any handling.

Hazard Identification and Toxicological Profile

Retronecic acid is a known pyrrolizidine alkaloid. Pyrrolizidine alkaloids are recognized for their
potential to cause severe liver damage, including veno-occlusive disease (VOD)[1][3]. The toxic
effects are primarily observed in the liver after metabolic activation[4]. Some pyrrolizidine
alkaloids have also been shown to be carcinogenic in animal studies[5]. Given its structural
class, Retronecic acid lactone should be presumed to be a toxic substance with potential for
causing significant harm upon exposure.

Primary Hazards:

o Hepatotoxicity: Expected to be the primary toxic effect, potentially leading to irreversible liver
damage[1][2].
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o Genotoxicity and Carcinogenicity: Pyrrolizidine alkaloids are considered genotoxic and may
be carcinogenic[5].

e [rritation: May cause irritation to the skin, eyes, and respiratory tract upon direct contact[6][7].

Hazard . ]
. GHS Pictogram Signal Word Hazard Statement
Classification
(Presumed) (Presumed) (Presumed)
(Presumed)
o H300: Fatal if
Acute Toxicity (Oral) Skull and crossbones Danger
swallowed
H372: Causes
. damage to organs
Specific Target Organ )
o ) Health hazard Danger (liver) through
Toxicity (Liver)
prolonged or repeated
exposure
) o H350: May cause
Carcinogenicity Health hazard Danger
cancer
. o ) i H315: Causes skin
Skin Irritation Exclamation mark Warning S
irritation[6][7]
o ] ] H319: Causes serious
Eye Irritation Exclamation mark Warning

eye irritation[6][7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent any route of exposure.
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PPE Item

Specification

Rationale

Gloves

Chemical-resistant gloves

(e.g., Nitrile, double-gloved)

To prevent skin contact.

Eye Protection

Chemical safety goggles and a

face shield

To protect eyes and face from

splashes and aerosols.

Lab Coat

Chemical-resistant lab coat,

fully buttoned

To protect skin and clothing

from contamination.

Respiratory Protection

A properly fitted respirator
(e.g., N95 or higher) should be
used, especially when
handling powders or creating

aerosols.

To prevent inhalation of

airborne particles.

Engineering Controls

Engineering controls are the primary line of defense to minimize exposure.

Control Specification Rationale
All handling of Retronecic acid
lactone (weighing, dissolving, To contain and exhaust
Fume Hood ) )
reacting) must be conducted in  vapors, dusts, and aerosols.
a certified chemical fume hood.
To reduce the background
o Ensure the laboratory has ) ]
Ventilation o concentration of any potential
adequate general ventilation. )
contaminants.
An operational and easily ] )
) For immediate
accessible safety shower and S
Safety Shower/Eyewash decontamination in case of

eyewash station must be

available.

accidental exposure.

Experimental Protocols
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Weighing and Aliquoting

e Preparation:

o Don all required PPE.

o Designate a specific area within the fume hood for weighing.

o Cover the work surface with absorbent, disposable bench paper.
e Procedure:

o Carefully open the container inside the fume hood.

o Use a spatula to transfer the desired amount of Retronecic acid lactone to a tared
container.

o Avoid creating dust. If the compound is a fine powder, consider wetting it with a small
amount of the solvent to be used in the next step to minimize dust generation.

o Close the primary container tightly.
o Post-Procedure:

o Clean the spatula and any other equipment with a suitable solvent (e.g., ethanol) in the
fume hood.

o Dispose of the contaminated bench paper and any disposable equipment as hazardous
waste.

Dissolving and Solution Preparation

e Preparation:
o Ensure all work is performed in a chemical fume hood.
o Have all necessary glassware and solvents ready.

e Procedure:
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o Add the solvent to the vessel containing the weighed Retronecic acid lactone.

o Use a magnetic stirrer or gentle swirling to dissolve the compound. Avoid vigorous shaking
that could create aerosols.

o If heating is required, use a controlled heating mantle and a condenser to prevent solvent
evaporation and potential release of the compound.

e Post-Procedure:

o Clearly label the solution with the compound name, concentration, solvent, date, and
appropriate hazard warnings.

o Clean all glassware with a suitable solvent, followed by a detergent wash.

Spill and Exposure Procedures
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Procedure

Actions

Minor Spill (in fume hood)

1. Alert others in the immediate area. 2. Absorb
the spill with a chemical absorbent pad or spill
pillow. 3. Decontaminate the area with a suitable
solvent (e.g., ethanol), followed by soap and
water. 4. Collect all contaminated materials in a

sealed bag for hazardous waste disposal.

Major Spill (outside fume hood)

1. Evacuate the laboratory immediately. 2. Alert
your supervisor and the institutional safety
office. 3. Prevent others from entering the area.
4. Follow institutional procedures for major

chemical spills.

Skin Exposure

1. Immediately remove contaminated clothing.
2. Wash the affected area with copious amounts
of soap and water for at least 15 minutes. 3.

Seek immediate medical attention.

Eye Exposure

1. Immediately flush the eyes with a gentle
stream of water for at least 15 minutes, holding
the eyelids open. 2. Seek immediate medical

attention.

1. Move the affected person to fresh air. 2. If

Inhalation breathing is difficult, provide oxygen. 3. Seek
immediate medical attention.
) 1. Do NOT induce vomiting. 2. Rinse the mouth
Ingestion

with water. 3. Seek immediate medical attention.

Disposal Procedures

All waste contaminated with Retronecic acid lactone must be treated as hazardous waste.
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Waste Type

Disposal Protocol

Solid Waste

- Collect in a dedicated, labeled, and sealed
hazardous waste container. - This includes
contaminated gloves, bench paper, and

disposable labware.

Liquid Waste

- Collect in a dedicated, labeled, and sealed
hazardous waste container. - Do not mix with
other waste streams unless specifically
instructed to do so by your institution's

environmental health and safety department.

Empty Containers

- Rinse the empty container three times with a
suitable solvent. - Collect the rinsate as
hazardous liquid waste. - Deface the label on
the empty container and dispose of it according

to institutional guidelines.
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Caption: Workflow for the safe handling and disposal of Retronecic acid lactone.
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Caption: Decision tree for responding to a spill of Retronecic acid lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15477371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

